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Compound of Interest

Compound Name: Tetrabutylammonium

Cat. No.: B224687

An In-depth Review of the Core Properties, Applications, and Experimental Methodologies of a
Versatile Quaternary Ammonium Salt

Introduction

Tetrabutylammonium (TBA) is a quaternary ammonium cation with the chemical formula
[N(CaHo)a]*.[1] As a prominent member of the quaternary ammonium salt family, it consists of a
central nitrogen atom bonded to four butyl groups.[2] This structure imparts a permanent
positive charge and significant lipophilicity, making its various salts highly versatile in a range of
scientific and industrial applications. This technical guide provides a detailed overview of
tetrabutylammonium salts, with a focus on their physicochemical properties, common
applications in research and drug development, and key experimental protocols.

Physicochemical Properties of Tetrabutylammonium
Salts

The properties of tetrabutylammonium salts are largely dictated by the nature of the counter-
anion. Below is a summary of the key physical and chemical characteristics of several common
tetrabutylammonium salts.
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Chemical Molar Mass Melting .
Salt Name Appearance . Solubility
Formula (glmol) Point (°C)
Soluble in
water (600
g/L at 20°C),
Tetrabutylam _
) White ethanol, and
monium ) )
) Ci6H36BrN 322.37 crystalline 102-106 dichlorometh
Bromide _ _
solid ane; slightly
(TBAB) _
soluble in
toluene.[3][4]
[5]
Tetrabutylam Highl
_ Y White alad _
monium ) soluble in
) C16H36CIN 277.92 crystalline 83-86
Chloride ] water and
solid
(TBAC) alcohols.[6][7]
] Soluble in
White to
_ water,
Tetrabutylam yellowish
) ] alcohols,
monium solid or 62-63
] CieH36FN 261.46 ethers, and
Fluoride colorless to (hydrate) )
_ many organic
(TBAF) yellowish
o solvents.[8][9]
liquid
[10]
Soluble in
water and
Tetrabutylam
) Colorless to methanol,
monium ] o ]
) Ci16H37NO 259.47 light yellow 27-30 miscible with
Hydroxide i ]
solution organic
(TBAOH)

solvents.[11]
[12][13]

pKa: An experimental pKa value for the tetrabutylammonium cation is not readily available in
the literature. Theoretical calculations have been performed to estimate the pKa of the
tetrabutylammonium cation.[14]
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Toxicity Data

Understanding the toxicological profile of tetrabutylammonium salts is crucial for their safe
handling and application. The following table summarizes the available acute toxicity data for
Tetrabutylammonium Bromide.

Test Organism Route of Exposure  Toxicity Metric Value
Rat Oral LDso >300 - <2,000 mg/kg
Rat Dermal LDso >2,000 mg/kg
Poecilia reticulata )

Aquatic LCso (96 h) > 100 mg/L
(Guppy)
Daphnia magna ]

Aquatic ECso (48 h) 50 mg/L
(Water Flea)
Pseudokirchneriella
subcapitata (Green Aquatic ECso (72 h) 1542.94 mg/L
Algae)
Vibrio fischeri ) )

Aquatic ECso (15 min) 1.862 mg/L

(Bacteria)

LDso (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a test population.
[15][16][17] LCso (Lethal Concentration, 50%) is the concentration of a chemical in air or water
that is lethal to 50% of a test population.[15][16][17]

Core Applications in Research and Drug
Development

Tetrabutylammonium salts are indispensable tools in various research and development
settings, primarily due to their roles as phase-transfer catalysts, electrolytes, and ion channel
blockers.

Phase-Transfer Catalysis
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Tetrabutylammonium salts, particularly TBAB, are widely used as phase-transfer catalysts
(PTCs).[18][19] They facilitate the reaction between reactants located in different immiscible
phases, typically an agueous and an organic phase. The lipophilic tetrabutylammonium
cation forms an ion pair with an anion from the aqueous phase, transporting it into the organic
phase where it can react with the organic substrate.[20] This mechanism is crucial for

enhancing reaction rates, improving yields, and enabling reactions that would otherwise be
kinetically hindered.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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